Cas no 2137135-94-3 ({(1S)-2,2-dimethylcyclopropylmethyl}(methyl)amine)

• Product Name: {(1S)-2,2-dimethylcyclopropylmethyl}(methyl)amine
• CAS No: 2137135-94-3
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6049569
• PubChem ID: 52177329
• Update Time: 2025-06-08

{(1S)-2,2-dimethylcyclopropylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {(1S)-2,2-dimethylcyclopropylmethyl}(methyl)amine
• {[(1S)-2,2-dimethylcyclopropyl]methyl}(methyl)amine
• EN300-1083022
• 2137135-94-3

• Inchi： 1S/C7H15N/c1-7(2)4-6(7)5-8-3/h6,8H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： DEYFGXAJBCGHEC-ZCFIWIBFSA-N
• SMILES： N(C)C[C@H]1CC1(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on {(1S)-2,2-dimethylcyclopropylmethyl}(methyl)amine

Professional Introduction to Compound CAS No. 2137135-94-3 and Product Name: {(1S)-2,2-dimethylcyclopropylmethyl(methyl)amine

The compound with the CAS number 2137135-94-3 and the product name {(1S)-2,2-dimethylcyclopropylmethyl(methyl)amine represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its unique stereochemical configuration, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The (1S) configuration of the amine group, combined with the bulky 2,2-dimethylcyclopropylmethyl substituent, imparts distinct physicochemical properties that make it a valuable scaffold for drug design.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective pharmaceuticals. The (1S)-2,2-dimethylcyclopropylmethyl(methyl)amine structure exemplifies this trend, as its stereochemistry is critical for achieving optimal biological activity. The dimethylcyclopropyl group not only enhances metabolic stability but also influences binding affinity to biological targets. This compound’s potential lies in its ability to serve as a building block for more complex molecules with enhanced pharmacological profiles.

Recent studies have highlighted the importance of chiral auxiliaries and ligands in asymmetric synthesis. The (1S)-2,2-dimethylcyclopropylmethyl(methyl)amine has been explored as a ligand in transition metal-catalyzed reactions, demonstrating high enantioselectivity in various transformations. For instance, its use in palladium-catalyzed cross-coupling reactions has yielded promising results in constructing complex cyclic frameworks. These findings underscore its utility in streamlining synthetic pathways toward biologically active molecules.

The compound’s structural features also make it an attractive candidate for studying enzyme interactions. The bulky substituents can modulate access to active sites, providing insights into substrate recognition mechanisms. Such studies are crucial for rational drug design, where understanding molecular interactions at a microscopic level is paramount. The (1S)-2,2-dimethylcyclopropylmethyl(methyl)amine has been employed in computational modeling to predict binding modes with enzymes, aiding in the optimization of lead compounds.

Moreover, the compound’s stability under various conditions makes it suitable for industrial-scale applications. Its resistance to degradation under thermal and chemical stress ensures consistent performance in synthetic processes. This reliability is essential for pharmaceutical manufacturers who require high-purity intermediates for large-scale production. The CAS No. 2137135-94-3 designation underscores its identity as a well-characterized chemical entity, facilitating regulatory compliance and quality control.

Advances in analytical techniques have further enhanced the study of this compound. NMR spectroscopy and mass spectrometry have been instrumental in confirming its structure and purity. These methods provide detailed insights into its conformational dynamics and reaction mechanisms. Additionally, X-ray crystallography has revealed structural details that are critical for understanding its interactions with biological targets.

The pharmaceutical industry has shown particular interest in derivatives of {(1S)-2,2-dimethylcyclopropylmethyl(methyl)amine due to their potential therapeutic benefits. Researchers have synthesized analogs with modified side chains to explore new pharmacophores. These derivatives exhibit varied biological activities, including anti-inflammatory and analgesic effects. The flexibility offered by this scaffold allows for extensive structural modifications without compromising core stereochemistry.

In conclusion, the compound CAS No. 2137135-94-3 and product name {(1S)-2,2-dimethylcyclopropylmethyl(methyl)amine represents a cornerstone in modern chiral chemistry and drug discovery. Its unique structural features and versatile applications make it indispensable for researchers aiming to develop next-generation pharmaceuticals. As synthetic methodologies continue to evolve, this compound will undoubtedly play a pivotal role in shaping future advancements in medicinal chemistry.